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Compound of Interest

Compound Name: 6-iodo-5-methyl-1H-indazole

CAS No.: 1082040-11-6

Cat. No.: B1503182

Get Quote

A Note to Our Readers: Our initial investigation sought to provide a focused analysis of the

biological evaluation of 6-iodo-5-methyl-1H-indazole derivatives. However, a comprehensive

search of the current scientific literature revealed a significant scarcity of publicly available data

for this specific scaffold. To provide a valuable and data-rich resource for researchers in drug

discovery, we have broadened the scope of this guide to encompass the wider, and extensively

studied, class of biologically active indazole derivatives, with a particular focus on their role as

kinase inhibitors in oncology. The principles, experimental methodologies, and structure-activity

relationship discussions presented herein provide a robust framework for the evaluation of

novel indazole-based compounds, including any future investigations into the 6-iodo-5-methyl-
1H-indazole core.

The Indazole Scaffold: A Privileged Motif in Kinase
Inhibition
The indazole ring system, a bicyclic heteroaromatic structure composed of a benzene ring

fused to a pyrazole ring, has emerged as a "privileged scaffold" in medicinal chemistry.[1][2] Its

rigid structure and ability to participate in a variety of non-covalent interactions, particularly

hydrogen bonding through its N-H and N atoms, make it an ideal pharmacophore for targeting
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the ATP-binding pocket of protein kinases.[3][4] Dysregulation of kinase activity is a hallmark of

many cancers, driving uncontrolled cell proliferation, survival, and metastasis.[4] Consequently,

the development of small molecule kinase inhibitors has been a major focus of modern

oncology drug discovery, with several indazole-containing drugs, such as Pazopanib and

Axitinib, achieving clinical success.[4][5]

This guide provides a comparative biological evaluation of various classes of indazole

derivatives that have demonstrated significant potential as kinase inhibitors. We will delve into

their structure-activity relationships (SAR), compare their inhibitory potencies against different

kinase targets, and provide detailed experimental protocols for their biological assessment.

Comparative Analysis of Indazole-Based Kinase
Inhibitors
The versatility of the indazole scaffold allows for substitutions at multiple positions, leading to a

diverse array of derivatives with varying target specificities and potencies. Here, we compare

several key classes of indazole-based kinase inhibitors.

Vascular Endothelial Growth Factor Receptor (VEGFR)
Inhibitors
Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and

metastasis, and is primarily driven by the VEGF signaling pathway.[6] VEGFR kinases are

therefore a prime target for anticancer therapies.

A novel series of 1H-indazole derivatives has been developed as potent VEGFR-2 kinase

inhibitors. The general synthesis of these compounds involves a multi-step process, often

culminating in a Suzuki coupling reaction to introduce various substituents.[2]

Table 1: Comparative Inhibitory Activity of Indazole Derivatives against VEGFR-2
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Compound ID R1-Group R2-Group
VEGFR-2 IC50
(nM)

Reference

Compound A Phenyl Pyrazole 5.8 [2]

Compound B 4-Fluorophenyl Pyrazole 3.2 [2]

Compound C Phenyl 1-Methylpyrazole 12.1 [2]

Data presented is representative of reported findings.

The data clearly indicates that substitutions on the indazole core significantly impact inhibitory

potency. For instance, the addition of a fluorine atom to the phenyl group at the R1 position

(Compound B) enhances the inhibitory activity against VEGFR-2 compared to the

unsubstituted analog (Compound A).

Fibroblast Growth Factor Receptor (FGFR) Inhibitors
The FGFR signaling pathway is another crucial regulator of cell proliferation, differentiation, and

angiogenesis. Aberrant FGFR signaling is implicated in various cancers.

A series of 6-(2,6-dichloro-3,5-dimethoxyphenyl)-4-substituted-1H-indazole derivatives has

been reported as potent FGFR inhibitors.[3]

Table 2: Comparative Inhibitory Activity of Indazole Derivatives against FGFR1

Compound ID 4-Substituent FGFR1 IC50 (nM) Reference

Compound D H 69.1 [3]

Compound E 4-methylpiperazine 30.2 [3]

Compound F N-methylcarbamoyl 38.6 [3]

Data presented is representative of reported findings.

These results highlight the importance of the substituent at the 4-position of the indazole ring

for FGFR1 inhibition. The introduction of a 4-methylpiperazine moiety (Compound E) leads to a

significant increase in potency compared to the unsubstituted analog (Compound D).
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Experimental Protocols for Biological Evaluation
To ensure the scientific integrity and reproducibility of findings, standardized experimental

protocols are essential. Below are detailed methodologies for key assays used in the biological

evaluation of indazole-based kinase inhibitors.

Kinase Inhibition Assay (ADP-Glo™ Assay)
This assay quantitatively measures kinase activity by quantifying the amount of ADP produced

during the kinase reaction.

Protocol:

Reaction Setup: In a 96-well plate, combine the kinase, substrate, ATP, and the test

compound (indazole derivative) in a suitable kinase buffer.

Incubation: Incubate the reaction mixture at 30°C for 60 minutes.

ADP-Glo™ Reagent: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete

the remaining ATP. Incubate for 40 minutes at room temperature.

Kinase Detection Reagent: Add Kinase Detection Reagent to convert ADP to ATP and

introduce luciferase and luciferin to generate a luminescent signal. Incubate for 30 minutes

at room temperature.

Luminescence Measurement: Measure the luminescence using a plate reader. The

luminescent signal is proportional to the amount of ADP produced and inversely proportional

to the kinase inhibition.

IC50 Determination: Plot the percentage of kinase inhibition against the logarithm of the

compound concentration and fit the data to a dose-response curve to determine the IC50

value.

Cell Proliferation Assay (MTT Assay)
This colorimetric assay assesses the metabolic activity of cells and is widely used to measure

cytotoxicity and cell proliferation.
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Protocol:

Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well

and allow them to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of the indazole derivatives

and a vehicle control (e.g., DMSO).

Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified CO2 incubator.

MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

IC50 Calculation: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value from the dose-response curve.

Mechanistic Insights and Signaling Pathways
Understanding the mechanism of action of these inhibitors is crucial for their development as

therapeutic agents. Indazole derivatives often exert their anticancer effects by targeting key

signaling pathways involved in cell growth and survival.

VEGFR Signaling Pathway

Click to download full resolution via product page

This diagram illustrates how indazole derivatives can block the binding of ATP to the VEGFR

kinase domain, thereby inhibiting the downstream signaling cascades that lead to cancer cell

proliferation and angiogenesis.

Experimental Workflow for Evaluating Kinase Inhibitors
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This workflow outlines the logical progression from the synthesis of indazole derivatives to their

comprehensive biological evaluation, culminating in lead optimization for potential clinical

candidates.

Conclusion and Future Directions
The indazole scaffold has proven to be a remarkably fruitful starting point for the development

of potent and selective kinase inhibitors with significant therapeutic potential in oncology. The

comparative data presented in this guide underscore the importance of systematic structure-

activity relationship studies to optimize the potency and selectivity of these compounds. While

the specific biological profile of 6-iodo-5-methyl-1H-indazole derivatives remains to be

elucidated, the experimental frameworks and mechanistic insights provided here offer a clear

path for the evaluation of this and other novel indazole-based compounds. Future research will

undoubtedly continue to expand the chemical space around the indazole core, leading to the

discovery of next-generation kinase inhibitors with improved efficacy and safety profiles.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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